2-Amino-4-cyclopropoxybenzaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 2-amino-4-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H11NO2/c11-10-5-9(13-8-3-4-8)2-1-7(10)6-12/h1-2,5-6,8H,3-4,11H2
• InChI Key: QOIGSAUTQGNUBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C=O)N

Description

2-Amino-4-cyclopropoxybenzaldehyde is a specialty chemical building block of high interest in medicinal chemistry and drug discovery research. It features both an aromatic amine and a formyl (aldehyde) group on a benzene ring that is further functionalized with a cyclopropoxy substituent. This unique structure makes it a versatile precursor for synthesizing diverse heterocyclic compounds and complex molecular architectures. In pharmaceutical research, such multifunctional benzaldehydes are frequently employed as key intermediates in the development of potential therapeutic agents . The compound's reactivity allows for its use in condensation reactions, Schiff base formation, and as a starting material for synthesizing various fused-ring systems. Researchers value this family of compounds for exploring structure-activity relationships in the design of new active molecules . 2-Amino-4-cyclopropoxybenzaldehyde is provided for research use only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Retrosynthetic Analysis and Strategic Disconnections

The target molecule, 2-amino-4-cyclopropoxybenzaldehyde, can be deconstructed into three key components:

• Benzaldehyde core : Provides the aromatic framework.
• Cyclopropoxy substituent : Introduced at the para-position relative to the aldehyde.
• Amino group : Positioned ortho to the aldehyde functionality.

Retrosynthetic pathways suggest two primary strategies:

• Path A : Late-stage amination of 4-cyclopropoxybenzaldehyde derivatives.
• Path B : Early installation of the amino group followed by cyclopropoxylation.

Cyclopropoxy Group Installation

Nucleophilic Aromatic Substitution (SNAr)

4-Hydroxybenzaldehyde serves as a starting material for cyclopropoxylation. The hydroxyl group is activated via conversion to a better-leaving group (e.g., triflate or tosylate), enabling displacement by cyclopropanolate anions.

Example procedure :

• Triflation : 4-Hydroxybenzaldehyde reacts with triflic anhydride in dichloromethane at 0°C, yielding 4-trifluoromethanesulfonyloxybenzaldehyde.
• Cyclopropoxylation : Treatment with sodium cyclopropanolate in DMF at 80°C for 12 hours affords 4-cyclopropoxybenzaldehyde.

Challenges :

• Competing side reactions (e.g., over-triflation).
• Thermal instability of cyclopropanolate anions.

Mitsunobu Reaction

The Mitsunobu reaction offers a mild alternative for ether formation between 4-hydroxybenzaldehyde and cyclopropanol:

Reagents :

• DIAD (Diisopropyl azodicarboxylate)
• Triphenylphosphine
• Cyclopropanol

Conditions :

• THF, 0°C to room temperature, 6–8 hours.
• Yields: 70–85%.

Advantages :

• Stereochemical retention.
• Compatibility with acid-sensitive substrates.

Introduction of the Amino Group

Nitration-Reduction Sequence

A two-step approach involving nitration followed by reduction:

Step 1: Directed Nitration

4-Cyclopropoxybenzaldehyde undergoes nitration at the ortho-position using concentrated HNO3/H2SO4 at 0–5°C. Regioselectivity is controlled by the electron-donating cyclopropoxy group.

Step 2: Catalytic Hydrogenation

Nitro intermediate is reduced to the amine using H2/Pd-C in ethanol (25°C, 4 hours). Yields: 80–90%.

Limitations :

• Risk of over-reduction (aldehyde → alcohol).
• Requires careful control of reaction time and catalyst loading.

Direct Amination via Buchwald-Hartwig Coupling

Palladium-catalyzed C–N bond formation enables direct amination of 4-cyclopropoxybromobenzaldehyde:

Catalytic system :

• Pd(OAc)2 (5 mol%)
• Xantphos (10 mol%)
• Cs2CO3 (2 equiv)

Conditions :

• Ammonia source (e.g., benzophenone imine), toluene, 110°C, 24 hours.
• Post-hydrolysis yields: 60–75%.

Key considerations :

• Compatibility of cyclopropoxy groups with strong bases.
• Competing debromination side reactions.

Alternative Pathways and Emerging Methodologies

Tandem Cyclopropoxylation-Amination

A one-pot strategy leveraging in situ generated intermediates:

• Ullmann-type coupling : 2-Iodo-4-hydroxybenzaldehyde reacts with cyclopropanol under CuI/L-proline catalysis.
• Simultaneous amination : Introduction of NH3/NaN3 in DMSO at 120°C.

Reported yields : 55–65% (two steps).

Enzymatic Approaches

Recent advances in biocatalysis suggest potential for regioselective amination:

• Transaminases : Conversion of 4-cyclopropoxybenzaldehyde to the corresponding amine using ω-transaminases (e.g., from Arthrobacter sp.).
• Conditions : PLP cofactor, alanine donor, pH 7.5, 37°C.
• Conversion rates : 40–50% (requires optimization).

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Steps	Yield (%)	Advantages	Limitations
Nitration-Reduction	4-Cyclopropoxybenzaldehyde	HNO3 nitration, H2/Pd-C	80–90	High yielding, established protocol	Multiple steps, aldehyde risk
Buchwald-Hartwig	4-Bromobenzaldehyde	Pd-catalyzed amination	60–75	Direct C–N coupling	Costly catalysts, side reactions
Mitsunobu + Reductive Amination	4-Hydroxybenzaldehyde	Ether formation, NH3/NaBH4	65–70	Mild conditions	Low atom economy

Industrial-Scale Production Insights

While laboratory methods focus on batch processes, continuous flow systems offer scalability advantages:

• Microreactor nitration : Improved heat transfer for safer HNO3 reactions.
• Fixed-bed hydrogenation : Pd/C cartridges enable efficient nitro group reduction.
• Process intensification : Combined cyclopropoxylation-amination in tandem reactors.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-cyclopropoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives like amides or sulfonamides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Acyl chlorides or sulfonyl chlorides in the presence of a base like pyridine.

Major Products Formed

Oxidation: 2-Amino-4-cyclopropoxybenzoic acid.

Reduction: 2-Amino-4-cyclopropoxybenzyl alcohol.

Substitution: 2-Amino-4-cyclopropoxybenzamide or 2-Amino-4-cyclopropoxybenzenesulfonamide.

Scientific Research Applications

2-Amino-4-cyclopropoxybenzaldehyde has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: It can be used in the development of bioactive compounds and as a probe in biochemical studies.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-amino-4-cyclopropoxybenzaldehyde with key analogs, focusing on substituent effects, reactivity, and physicochemical properties.

2-Amino-4-methoxybenzaldehyde

• Structural Differences : Replacing the cyclopropoxy group with a methoxy (-OCH₃) group eliminates ring strain but reduces steric bulk.
• However, the cyclopropoxy group’s rigidity may hinder rotational freedom, affecting binding in catalytic or biological systems .
• Solubility : Methoxy derivatives generally exhibit higher aqueous solubility due to reduced hydrophobicity.

4-Cyclopropoxybenzaldehyde

• Structural Differences: Absence of the 2-amino group removes nucleophilic sites for Schiff base formation.
• Applications: While 4-cyclopropoxybenzaldehyde is used in materials science, the amino group in the target compound expands its utility in medicinal chemistry (e.g., as a pharmacophore).

2-Aminobenzaldehyde

• Substituent Effects: Without the 4-substituent, this compound lacks the steric and electronic modulation provided by cyclopropoxy.

4-(Bromomethyl)benzaldehyde

• Key Contrast : The bromomethyl group (-CH₂Br) in this compound () serves as a leaving group, enabling alkylation or cross-coupling reactions. In contrast, the cyclopropoxy group in the target compound is less reactive in substitution but may enhance stability under basic conditions .

Data Table: Comparative Properties of Benzaldehyde Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Highlights
2-Amino-4-cyclopropoxybenzaldehyde	C₁₀H₁₁NO₂	193.20	2-NH₂, 4-cyclopropoxy	Schiff base formation, steric hindrance
2-Amino-4-methoxybenzaldehyde	C₈H₉NO₂	151.16	2-NH₂, 4-OCH₃	Higher electrophilicity
4-Cyclopropoxybenzaldehyde	C₁₀H₁₀O₂	162.19	4-cyclopropoxy	Limited nucleophilic sites
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	199.05	4-CH₂Br	Alkylation/cross-coupling reactions

Research Findings and Key Insights

• Electronic Effects : Cyclopropoxy’s electron-donating capacity is weaker than methoxy but stronger than alkyl groups, modulating the aldehyde’s reactivity in redox reactions .
• Synthetic Utility: The amino group enables facile synthesis of imines, while the cyclopropoxy group’s strain may destabilize intermediates, requiring optimized reaction conditions.
• Safety Considerations: Like 4-(Bromomethyl)benzaldehyde, comprehensive toxicological data for 2-amino-4-cyclopropoxybenzaldehyde are lacking, necessitating caution in handling .

Q & A

Q. Advanced Research Focus

• NMR : Use 2D techniques (HSQC, HMBC) to resolve overlapping signals. For example, highlights challenges in distinguishing C4 and C6 carbons in similar aldehydes.
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular formula.
• X-ray Crystallography : Definitive structural confirmation, as demonstrated in for related aromatic compounds .

What are the stability considerations for storing 2-Amino-4-cyclopropoxybenzaldehyde?

Basic Research Focus
Store under inert gas (N₂/Ar) at 0–4°C to prevent oxidation of the aldehyde and amino groups. Use amber vials to avoid photodegradation. Stability tests under accelerated conditions (e.g., 40°C/75% RH for 1 week) can assess degradation pathways .

How can researchers evaluate the biological activity of 2-Amino-4-cyclopropoxybenzaldehyde?

Q. Advanced Research Focus

• Enzyme Inhibition Assays : Test against target enzymes (e.g., kinases) using fluorescence-based assays.
• Cellular Uptake Studies : Radiolabel the compound or use fluorescent tags (see for analogous medicinal chemistry approaches).
• Structure-Activity Relationships (SAR) : Modify the cyclopropoxy or amino groups and compare bioactivity .

What safety protocols are essential when handling 2-Amino-4-cyclopropoxybenzaldehyde?

Q. Basic Research Focus

• PPE : Wear nitrile gloves, goggles, and lab coats. Use fume hoods to avoid inhalation.
• First Aid : For skin contact, wash with soap/water for 15 minutes (). For eye exposure, flush with water for 10–15 minutes and consult an ophthalmologist .

How should researchers address contradictions between computational and experimental data (e.g., predicted vs. observed solubility)?

Q. Advanced Research Focus

• Solubility Testing : Use shake-flask methods with HPLC quantification. Compare results with computational predictions (e.g., COSMO-RS).
• Thermodynamic Analysis : Measure melting points and heats of fusion to refine solubility models.
• Literature Cross-Validation : Reference analogs like 4-hydroxybenzaldehyde (solubility: 8.45 mg/mL in water; ) to identify outliers .

What strategies mitigate poor solubility of 2-Amino-4-cyclopropoxybenzaldehyde in aqueous systems?

Q. Advanced Research Focus

• Co-Solvents : Use DMSO or ethanol (freely soluble per ).
• Salt Formation : React with HCl to form a hydrochloride salt, enhancing water solubility.
• Nanoparticle Formulation : Encapsulate in liposomes or polymeric nanoparticles for drug delivery studies .

How do substituents (e.g., cyclopropoxy vs. methoxy) influence the reactivity of benzaldehyde derivatives?

Q. Advanced Research Focus

• Electronic Effects : Cyclopropoxy groups are electron-withdrawing due to ring strain, altering electrophilicity at the aldehyde. Compare with methoxy (electron-donating) via Hammett plots.
• Steric Effects : Cyclopropoxy’s rigidity may hinder nucleophilic attacks. Conduct kinetic studies with varying substituents (see for substituent libraries) .